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Compound of Interest

Compound Name: 1-Undecene

Cat. No.: B165158 Get Quote

This document provides essential safety and logistical information for the proper disposal of 1-
undecene, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is designed to ensure safe handling and compliance with

standard laboratory safety protocols.

Immediate Safety and Handling Precautions
1-Undecene is a combustible liquid that can cause skin and eye irritation and may be harmful if

swallowed or inhaled.[1] Therefore, adherence to proper safety measures is crucial during

handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye/face protection.[1]

Ventilation: Handle 1-undecene in a well-ventilated area, such as a fume hood, to prevent

the accumulation of vapors.[1]

Ignition Sources: Keep 1-undecene away from heat, sparks, open flames, and other

potential ignition sources.[1] Use only non-sparking tools when handling this chemical.[1]

Static Discharge: To prevent static electricity buildup, ground and bond containers and

receiving equipment during transfer.[1]

Hazard Classification
The following table summarizes the primary hazard classifications for 1-undecene.
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Hazard Classification Category

Flammable Liquid 3 or 4

Aspiration Hazard 1

Skin Corrosion/Irritation May cause

Eye Damage/Irritation May cause

Source: GHS-US classification[1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 1-undecene is through a licensed hazardous

waste disposal company, often involving incineration.[1][2] Do not dispose of 1-undecene
down the drain or into any sewer system.[1]

Methodology for Waste Collection and Disposal
Waste Identification:

Characterize the waste stream containing 1-undecene. Note any other chemicals mixed

with it.

Do not mix 1-undecene waste with other waste types, particularly incompatible materials

such as strong oxidizers.

Waste Segregation and Storage:

Store waste 1-undecene in a designated, properly labeled, and sealed container.[2]

For liquid waste, use a container designated for non-halogenated organic waste.[3]

Keep the waste container in a cool, well-ventilated area, away from heat and ignition

sources.[1]

Spill Management:
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In the event of a spill, contain it using dikes or absorbents to prevent it from entering

drains or waterways.[1]

Use an inert absorbent material to soak up the spill.[2][4]

Collect the contaminated absorbent material and any contaminated soil or other materials

into a suitable container for disposal as hazardous waste.[2]

Final Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal company.

Ensure all local and national regulations for hazardous waste disposal are followed.[1]

Contaminated packaging should also be disposed of as hazardous waste.[2]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.gelest.com/wp-content/uploads/ENEU4320_1-UNDECENE_GHS-US_English-US.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Undecene.htm
https://www.fishersci.com/store/msds?partNumber=AAH5338706&productDescription=1-UNDECENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Undecene.htm
https://www.gelest.com/wp-content/uploads/ENEU4320_1-UNDECENE_GHS-US_English-US.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Undecene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection & Storage

Final Disposal
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Caption: Workflow for the safe disposal of 1-undecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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